Cas no 1261899-04-0 (2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-methylbenzoic acid)

2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-methylbenzoic acid is a fluorinated benzoic acid derivative with a carbamoyl substituent, offering potential utility in pharmaceutical and agrochemical research. Its structural features, including the ethylcarbamoyl and fluorine moieties, may enhance binding affinity and metabolic stability in target applications. The compound’s benzoic acid core provides a versatile scaffold for further functionalization, while the methyl group at the 5-position could influence steric and electronic properties. This molecule is of interest for its potential as an intermediate in the synthesis of biologically active compounds, particularly in drug discovery efforts targeting enzyme inhibition or receptor modulation. Its well-defined structure ensures reproducibility in research applications.

2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-methylbenzoic acid structure

1261899-04-0 structure

Product Name:2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-methylbenzoic acid

CAS No:1261899-04-0

MF:C₁₇H₁₆FNO₃

MW:301.31224822998

MDL:MFCD18322553

CID:2621975

PubChem ID:53228372

Update Time:2025-06-07

2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4'-(Ethylcarbamoyl)-3'-fluoro-4-methyl[1,1'-biphenyl]-2-carboxylic acid
- 2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-methylbenzoic acid, 95%
- 1261899-04-0
- DTXSID30691905
- 2-[4-(ETHYLCARBAMOYL)-3-FLUOROPHENYL]-5-METHYLBENZOIC ACID
- MFCD18322553
- 2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-methylbenzoic acid
- MDL： MFCD18322553
- Inchi： 1S/C17H16FNO3/c1-3-19-16(20)13-7-5-11(9-15(13)18)12-6-4-10(2)8-14(12)17(21)22/h4-9H,3H2,1-2H3,(H,19,20)(H,21,22)
- InChI Key： WTKQMCHTLQXRTN-UHFFFAOYSA-N
- SMILES： FC1=C(C(NCC)=O)C=CC(=C1)C1C=CC(C)=CC=1C(=O)O

Computed Properties

Exact Mass: 301.11142153Da
Monoisotopic Mass: 301.11142153Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 415
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 66.4Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329830-5 g	2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-methylbenzoic acid, 95%; .	1261899-04-0	95%	5g	€1159.00	2023-04-26
abcr	AB329830-5g	2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-methylbenzoic acid, 95%; .	1261899-04-0	95%	5g	€1159.00	2024-06-08